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Compound of Interest

Compound Name: Tetrabutylammonium nitrate

Cat. No.: B155451

Tetrabutylammonium Nitrate: A Comprehensive
Safety Guide for Researchers

An In-depth Technical Guide for Scientists and Drug Development Professionals

Tetrabutylammonium nitrate (TBAN) is a quaternary ammonium salt with a wide range of
applications in scientific research, including as a phase-transfer catalyst and a supporting
electrolyte in electrochemistry. Due to its utility, a thorough understanding of its safety profile is
paramount for researchers, scientists, and drug development professionals. This guide
provides a comprehensive overview of the safety data for tetrabutylammonium nitrate,
including its physical and chemical properties, toxicological profile, and recommended handling
procedures.

Hazard Identification and Classification

Tetrabutylammonium nitrate is classified as a hazardous substance. The primary hazards
associated with this chemical are its oxidizing properties and its potential to cause irritation to
the skin, eyes, and respiratory system.[1][2] A significant health concern is the potential to
cause methemoglobinemia upon ingestion or inhalation.[1]

GHS Hazard Statements:

e H272: May intensify fire; oxidizer.[3]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b155451?utm_src=pdf-interest
https://www.benchchem.com/product/b155451?utm_src=pdf-body
https://www.benchchem.com/product/b155451?utm_src=pdf-body
https://www.benchchem.com/product/b155451?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/59372.pdf
https://www.fishersci.com/store/msds?partNumber=AC420130050&productDescription=TETRABUTYLAMMONIUM+NITRA+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/59372.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrabutylammonium-nitrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e H315: Causes skin irritation.[3]

e H319: Causes serious eye irritation.[3]

o H335: May cause respiratory irritation.[3]
Signal Word: Danger|[3]

Physicochemical Information

Understanding the physical and chemical properties of tetrabutylammonium nitrate is crucial
for its safe handling and storage. It is a white, crystalline powder that is hygroscopic, meaning it
readily absorbs moisture from the air.[1]

Property Value Reference
Chemical Formula C16H36N203 [4115]
Molecular Weight 304.47 g/mol [4]
Appearance White crystalline powder [1][5]
Melting Point 116-118 °C [5]

B Soluble in water and polar
Solubility . [6]
organic solvents.

Stable under recommended
Stability storage conditions, but

hygroscopic.[5]

Toxicological Data

The toxicological properties of tetrabutylammonium nitrate have not been fully investigated.
[1] However, available data indicates potential for significant health effects. The primary
toxicological concerns are acute toxicity and local irritation.

Acute Toxicity
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Limited quantitative data is available for the acute toxicity of tetrabutylammonium nitrate. The
most frequently cited value is the intravenous lethal dose in mice.

Route Species Value Reference

Intravenous LD50 Mouse 10 mg/kg [31[7]

LD50: The dose of a substance that is lethal to 50% of a test population.

Irritation

Tetrabutylammonium nitrate is known to be an irritant to the skin, eyes, and respiratory
system.[1][2]

e Skin Irritation: Causes skin irritation.[1]
e Eye Irritation: Causes serious eye irritation.[1]

e Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[1]

Methemoglobinemia

A key toxicological concern associated with nitrate-containing compounds is
methemoglobinemia.[1] Ingestion or inhalation of nitrates can lead to their conversion to nitrites
in the body.[8][9] Nitrites then oxidize the iron in hemoglobin from the ferrous state (Fe?*) to the
ferric state (Fe3*), forming methemoglobin. Methemoglobin is incapable of binding and
transporting oxygen, leading to a state of functional anemia.[10]

Symptoms of methemoglobinemia include cyanosis (a bluish discoloration of the skin),
headache, dizziness, shortness of breath, and in severe cases, can be fatal.[1]

Below is a diagram illustrating the pathway of nitrate-induced methemoglobinemia.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b155451?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrabutylammonium-nitrate
https://www.haz-map.com/Agents/17924
https://www.benchchem.com/product/b155451?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/59372.pdf
https://www.fishersci.com/store/msds?partNumber=AC420130050&productDescription=TETRABUTYLAMMONIUM+NITRA+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/59372.pdf
https://pim-resources.coleparmer.com/sds/59372.pdf
https://pim-resources.coleparmer.com/sds/59372.pdf
https://pim-resources.coleparmer.com/sds/59372.pdf
https://consensus.app/search/mechanisms-of-nitrate-induced-methemoglobinemia/_HgxCeg2TpiqJ4kUysOyUQ/
https://www.health.state.mn.us/communities/environment/water/docs/contaminants/nitratmethemog.pdf
https://journalofethics.ama-assn.org/article/biochemistry-diagnosis-and-treatment-nitrate-toxicity/2009-06
https://pim-resources.coleparmer.com/sds/59372.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Exposure In the Body

In the Bloodstream

Hemoglobin (Fe2+) Methemoglobin (Fe3+)

Click to download full resolution via product page

Nitrate-Induced Methemoglobinemia Pathway

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of tetrabutylammonium
nitrate are not readily available in public literature. However, standardized methodologies are
typically employed for such evaluations.

Acute Toxicity (LD50) Determination

The intravenous LD50 value for tetrabutylammonium nitrate in mice was likely determined
using a method similar to the following general protocol:

» Animal Selection: Healthy, young adult mice of a specific strain are selected and
acclimatized to laboratory conditions.

e Dose Preparation: Tetrabutylammonium nitrate is dissolved in a suitable sterile vehicle
(e.g., saline) to achieve a series of graded concentrations.

» Administration: A specified volume of the test substance solution is administered
intravenously to different groups of animals, with each group receiving a different dose. A
control group receives only the vehicle.

o Observation: Animals are observed for a set period (typically 14 days) for signs of toxicity
and mortality.
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» Data Analysis: The number of mortalities at each dose level is recorded, and the LD50 value
is calculated using statistical methods, such as the probit analysis.

Skin and Eye Irritation Studies

Standard protocols for assessing skin and eye irritation, such as the Draize test, are commonly
used, although in vitro alternatives are gaining prominence.

e Draize Rabbit Skin Test (In Vivo):

[e]

A small area of skin on the back of albino rabbits is clipped free of fur.

o

A specific amount of the test substance is applied to the prepared skin and covered with a
gauze patch.

o

After a set exposure period, the patch is removed, and the skin is evaluated for signs of
erythema (redness) and edema (swelling) at various time points.

o

The severity of the reactions is scored to determine the irritation potential.

e Reconstructed Human Epidermis (RhE) Test (In Vitro):

[¢]

A three-dimensional model of the human epidermis is used.

[e]

The test substance is applied topically to the tissue surface.

o

After a defined exposure and post-incubation period, cell viability is measured, typically
using a colorimetric assay (e.g., MTT assay).

o

A reduction in cell viability below a certain threshold indicates that the substance is an
irritant.

e Draize Rabbit Eye Test (In Vivo):

o A small amount of the test substance is instilled into the conjunctival sac of one eye of an
albino rabbit, with the other eye serving as a control.
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o The eyes are examined at specific intervals for signs of corneal opacity, iritis, and
conjunctival redness and swelling.

o The severity of the lesions is scored to classify the substance's eye irritation potential.

Safe Handling and Emergency Procedures

Given the hazardous nature of tetrabutylammonium nitrate, strict adherence to safety
protocols is essential.

Engineering Controls and Personal Protective
Equipment (PPE)

» Ventilation: Work with tetrabutylammonium nitrate should be conducted in a well-ventilated
area, preferably in a chemical fume hood, to minimize inhalation of dust.

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.

» Skin Protection: Impervious gloves (e.g., nitrile rubber) and a lab coat or other protective
clothing should be worn to prevent skin contact.

» Respiratory Protection: If engineering controls are not sufficient to control airborne dust, a
NIOSH-approved respirator should be used.

Handling and Storage

e Avoid generating dust.
o Keep the container tightly closed.[8]

» Store in a cool, dry, well-ventilated area away from combustible materials and other
incompatible substances.[8]

e Protect from moisture due to its hygroscopic nature.[8]

First Aid Measures
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and
water for at least 15 minutes. Seek medical attention if irritation develops.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them 2-4 cupfuls of water or milk to drink. Seek immediate medical attention.[1]

 Inhalation: Remove the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[1]

Note for Physicians: In cases of suspected methemoglobinemia, treatment with methylene blue
may be indicated.[1]

The following diagram outlines a logical workflow for the risk assessment and handling of
tetrabutylammonium nitrate in a research setting.
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Risk Assessment and Handling Workflow
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Conclusion

Tetrabutylammonium nitrate is a valuable reagent in research and development, but it poses
several health and safety risks that must be managed appropriately. Researchers must be
aware of its oxidizing properties, its potential to cause skin, eye, and respiratory irritation, and
the serious risk of methemoglobinemia. By understanding these hazards, implementing robust
engineering controls, using appropriate personal protective equipment, and adhering to safe
handling and emergency procedures, the risks associated with the use of
tetrabutylammonium nitrate can be effectively minimized. This guide serves as a
foundational resource for the safe and responsible use of this chemical in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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